Cas no 2680859-58-7 (Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate
• CAS No: 2680859-58-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6401442
• PubChem ID: 165917870
• Update Time: 2025-06-09

Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28285213
• benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate
• 2680859-58-7
• Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-2-9-16(13-18)10-6-11-17(16)15(19)20-12-14-7-4-3-5-8-14/h3-5,7-8,18H,2,6,9-13H2,1H3
• InChI Key： MJTRWVVDNHCIDT-UHFFFAOYSA-N
• SMILES： OCC1(CCC)CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate

Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate (CAS No. 2680859-58-7): An Overview

Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate (CAS No. 2680859-58-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate consists of a benzyl group attached to a pyrrolidine ring, which is further substituted with a hydroxymethyl and a propyl group. This intricate arrangement confers the compound with specific physical and chemical properties that make it an interesting candidate for various applications. The compound is typically synthesized through multi-step processes involving the protection and deprotection of functional groups, ensuring the integrity and purity of the final product.

Recent research has highlighted the potential of Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate in the development of novel drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate can effectively inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate could be developed into a therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate have also been studied to understand its behavior in biological systems. Preliminary data indicate that the compound has good bioavailability and stability, which are crucial factors for drug development. Furthermore, toxicity studies have shown that Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate exhibits low toxicity at therapeutic concentrations, making it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and pave the way for further development.

In conclusion, Benzyl 2-(hydroxymethyl)-2-propylpyrrolidine-1-carboxylate (CAS No. 2680859-58-7) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel drugs to treat inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to shed light on its full potential, contributing to advancements in medical science.